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Compound of Interest

Compound Name:
(Triphenylphosphoranylidene)acet

onitrile

Cat. No.: B108381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(Triphenylphosphoranylidene)acetonitrile, a vital reagent in organic synthesis, particularly in

the Wittig reaction for the formation of α,β-unsaturated nitriles, possesses a unique set of

physical properties that are crucial for its handling, application, and the successful outcome of

chemical transformations. This technical guide provides a comprehensive overview of these

properties, complete with experimental protocols and a workflow for its synthesis.

Core Physical and Chemical Properties
(Triphenylphosphoranylidene)acetonitrile is a stable ylide, appearing as an off-white to

yellowish crystalline powder.[1] Its structural and physical data are summarized below.
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Property Value Source(s)

Molecular Formula C₂₀H₁₆NP [2][3][4]

Molecular Weight 301.32 g/mol

Melting Point 189-195 °C [2]

Boiling Point 465.3 ± 28.0 °C (Predicted) [2]

Density 1.2 ± 0.1 g/cm³ [2]

Appearance
Off-white to light yellow

crystalline powder
[3]

Solubility

Insoluble in water; Soluble in

organic solvents such as

diethyl ether and

dichloromethane.[1]

[1]

Spectral Data
While specific spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry are

instrumental for the structural elucidation and purity assessment of

(Triphenylphosphoranylidene)acetonitrile, publicly accessible, detailed spectra are not

readily available. However, chemical data providers indicate the availability of such spectra.[5]

Researchers requiring this data are advised to consult commercial databases or perform their

own analyses.

Experimental Protocols
The following sections detail standardized laboratory procedures for the determination of key

physical properties of (Triphenylphosphoranylidene)acetonitrile.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity. A sharp melting range typically

signifies a high degree of purity, while a broad and depressed range suggests the presence of

impurities.
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Methodology:

Sample Preparation: A small amount of finely powdered, dry

(Triphenylphosphoranylidene)acetonitrile is packed into a capillary tube to a height of 2-3

mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point of 189 °C.

Observation: The rate of heating is then reduced to 1-2 °C per minute. The temperature at

which the first liquid droplet appears is recorded as the beginning of the melting range.

Completion: The temperature at which the entire sample becomes a clear liquid is recorded

as the end of the melting range.

Verification: For accurate results, the determination should be repeated at least twice, and

the average value reported.

Solubility Determination (Qualitative)
Understanding the solubility of a compound is essential for its use in reactions, for purification,

and for formulation in drug development.

Methodology:

Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, acetone,

diethyl ether, dichloromethane, toluene) should be selected.

Sample Preparation: Approximately 10-20 mg of

(Triphenylphosphoranylidene)acetonitrile is placed into a series of test tubes.

Solvent Addition: To each test tube, 1 mL of a selected solvent is added.

Agitation: The test tubes are agitated vigorously for 1-2 minutes at a constant temperature

(typically room temperature).
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Observation: The solubility is observed and categorized as:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: A portion of the solid dissolves, but some remains undissolved.

Insoluble: The solid does not appear to dissolve.

Heating (Optional): For solids that are insoluble or partially soluble at room temperature, the

mixture can be gently heated to observe any change in solubility. Any changes upon cooling

should also be noted.

Synthesis Workflow
The synthesis of (Triphenylphosphoranylidene)acetonitrile is a multi-step process that is

crucial for obtaining a high-purity product for research and development. The following diagram

illustrates a typical laboratory-scale synthesis.

Starting Materials

Reaction Work-up Final ProductBromoacetonitrile

Reaction in Toluene

1. Add

Triphenylphosphine
2. Add

Filtration3. Stir at RT Washing with Toluene
4. Collect Precipitate

Drying under Vacuum
5. Wash Solid

(Triphenylphosphoranylidene)acetonitrile6. Dry

Click to download full resolution via product page

A simplified workflow for the synthesis of (Triphenylphosphoranylidene)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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